Cas no 18693-97-5 (Benzyl 4-cyanobenzoate)

• Product Name: Benzyl 4-cyanobenzoate
• CAS No: 18693-97-5
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 841912
• PubChem ID: 582534
• Update Time: 2025-05-19

Benzyl 4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-cyanobenzoate
• Benzoic acid, 4-cyano-, phenylmethyl ester
• 4-cyano-benzoic acid benzyl ester
• AKOS002474881
• HMS1403E09
• SR-01000034079
• Benzyl4-cyanobenzoate
• SCHEMBL17769820
• Benzyl 4-cyanobenzoate #
• SR-01000034079-1
• 18693-97-5
• GIDNRRAOOBZPAB-UHFFFAOYSA-N
• DTXSID50342508
• 4-Cyanobenzoic acid, benzyl ester
• DB-253170
• Z18372988
• Enamine_003265
• G86595

• Inchi： 1S/C15H11NO2/c16-10-12-6-8-14(9-7-12)15(17)18-11-13-4-2-1-3-5-13/h1-9H,11H2
• InChI Key： GIDNRRAOOBZPAB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C#N)=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 237.078978594g/mol
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.1Ų

Additional information on Benzyl 4-cyanobenzoate

Benzyl 4-cyanobenzoate (CAS No. 18693-97-5): Properties, Applications, and Market Insights

Benzyl 4-cyanobenzoate (CAS No. 18693-97-5) is an important organic compound widely used in pharmaceuticals, agrochemicals, and specialty chemicals. This ester derivative of 4-cyanobenzoic acid and benzyl alcohol has gained significant attention due to its versatile applications and unique chemical properties. In this comprehensive guide, we explore the molecular structure, synthesis methods, industrial uses, and emerging trends surrounding this compound.

The molecular formula of Benzyl 4-cyanobenzoate is C₁₅H₁₁NO₂, with a molecular weight of 237.25 g/mol. Its chemical structure features a benzyl ester group attached to a para-cyanobenzoic acid moiety, which contributes to its stability and reactivity in various chemical processes. The cyano group at the para position makes this compound particularly valuable as an intermediate in organic synthesis.

Recent searches in scientific databases and AI-powered research tools reveal growing interest in Benzyl 4-cyanobenzoate applications in drug development. Many researchers are investigating its potential as a building block for pharmaceutical intermediates, especially in the synthesis of active pharmaceutical ingredients (APIs) for neurological and anti-inflammatory drugs. The compound's ability to serve as a protecting group in peptide synthesis has also been explored in recent studies.

In the agrochemical sector, Benzyl 4-cyanobenzoate CAS 18693-97-5 finds application in the production of advanced crop protection agents. Its molecular structure allows for the development of more selective and environmentally friendly pesticides. Current market analysis shows increasing demand for this compound in Asia-Pacific regions, particularly in countries with growing pharmaceutical and agricultural chemical industries.

The synthesis of Benzyl 4-cyanobenzoate typically involves esterification reactions between 4-cyanobenzoic acid and benzyl alcohol under acidic conditions. Recent advancements in green chemistry have led to improved synthetic routes that reduce waste and improve yields. Many manufacturers now employ catalytic methods that minimize the use of hazardous reagents while maintaining high purity standards (>98%).

Quality control for Benzyl 4-cyanobenzoate 18693-97-5 involves rigorous analytical techniques including HPLC, GC-MS, and NMR spectroscopy. The compound typically appears as a white to off-white crystalline powder with a melting point range of 85-88°C. Its solubility profile shows good dissolution in common organic solvents like ethanol, acetone, and dichloromethane, but limited solubility in water.

Storage and handling recommendations for Benzyl 4-cyanobenzoate emphasize protection from moisture and extreme temperatures. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is required. Proper personal protective equipment including gloves and safety glasses should be used when handling this chemical in laboratory or industrial settings.

The global market for Benzyl 4-cyanobenzoate is expected to grow at a CAGR of approximately 4-6% from 2023 to 2028, according to recent industry reports. This growth is driven by increasing R&D expenditure in pharmaceutical companies and the expansion of specialty chemical production in emerging economies. Key manufacturers are focusing on developing more sustainable production processes to meet the evolving regulatory requirements in different regions.

Recent patent filings reveal novel applications of Benzyl 4-cyanobenzoate CAS No. 18693-97-5 in material science, particularly in the development of advanced polymers and liquid crystal materials. Researchers are exploring its use as a monomer or additive in specialty polymers that require specific optical or thermal properties. These developments align with current trends in smart materials and functional coatings.

For researchers working with Benzyl 4-cyanobenzoate, proper analytical characterization is crucial. The compound shows characteristic peaks in infrared spectroscopy at approximately 2220 cm^-1 (C≡N stretch) and 1720 cm^-1 (C=O stretch). In ¹H NMR (CDCl₃), typical signals appear around δ 8.1 (d, 2H), 7.4 (d, 2H), and 5.4 (s, 2H) ppm, providing clear identification markers.

Environmental considerations for Benzyl 4-cyanobenzoate include proper waste management and disposal procedures. While not classified as highly hazardous, the compound should be treated as chemical waste and disposed of according to local regulations. Many suppliers now offer take-back programs or guidance on environmentally responsible disposal methods for this and similar compounds.

Future research directions for Benzyl 4-cyanobenzoate 18693-97-5 may explore its potential in emerging fields such as medicinal chemistry and materials science. The compound's unique combination of aromaticity, ester functionality, and cyano group makes it an attractive candidate for developing new chemical entities with specific biological activities or material properties.

When sourcing Benzyl 4-cyanobenzoate, quality specifications should be carefully reviewed. Reputable suppliers typically provide certificates of analysis that include purity assessments, impurity profiles, and batch-specific data. Current good manufacturing practices (cGMP) are increasingly important for pharmaceutical-grade material, reflecting the compound's growing use in drug development pipelines.

In conclusion, Benzyl 4-cyanobenzoate (CAS 18693-97-5) represents a versatile chemical intermediate with expanding applications across multiple industries. Its unique structural features and reactivity profile continue to attract research interest, particularly in pharmaceutical development and advanced material science. As synthetic methodologies improve and new applications emerge, this compound is likely to maintain its importance in specialty chemical markets worldwide.